Cas no 77421-13-7 ((2-Chlorophenyl)methanesulfonyl chloride)

• Product Name: (2-Chlorophenyl)methanesulfonyl chloride
• CAS No: 77421-13-7
• MF: C₇H₆Cl₂O₂S
• MW: 225.092339038849
• MDL: MFCD04116369
• CID: 562181
• PubChem ID: 24885442
• Update Time: 2025-06-10

(2-Chlorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-Chlorophenyl)methanesulfonyl chloride
• S26
• S30
• S45
• (2-Chlorophenyl)methanesulfonyl chloride, 2-Chloro-α-toluenesulfonyl chloride, 2-Chlorobenzenemethanesulfonyl chloride
• 2-Chlorobenzylsulfonyl chloride
• (2-Chloro-phenyl)-methanesulfonyl chloride
• (2-CHLOROPHENYL)-METHANESULFONYL CHLORIDE
• Benzenemethanesulfonylchloride, 2-chloro-
• (2-chlorobenzyl)sulfonyl chloride
• (2-chlorophenyl)methanesulfonyl chloride(SALTDATA: FREE)
• (2-Chlor-phenyl)-methansulfonylchlorid
• 2-chlorophenyl-methanesulphonyl chloride
• chloro[(2-chlorophenyl)methyl]sulfone
• S36
• MFCD04116369
• FS-5548
• (2-Chlorophenyl)methanesulfonylchloride
• EN300-65586
• BB 0254200
• F3308-2772
• AKOS000130183
• (2-chlorophenyl)methanesulfonyl chloride;2-Chlorobenzylsulfonyl Chloride
• 77421-13-7
• [(2-chlorophenyl)methyl]sulfonyl chloride
• [(2-chlorophenyl)-methyl]sulfonyl chloride
• A839090
• DTXSID00374036
• FT-0604620
• (2-CHLORO-PHENYL)-METHANESULFONYLCHLORIDE
• SCHEMBL5963
• (2-chloro-phenyl)methanesulfonyl chloride
• GEO-00767
• 2-Chlorobenzylsulfonyl chloride, 97%
• (2-chlorophenyl)methane-sulfonyl chloride
• CHPZYFXSICSCNY-UHFFFAOYSA-N
• DB-075317
• ALBB-001017
• G67487
• S22;S26;S30;S36/37/39;S45;S8
• BBL017942
• STK502407

• MDL： MFCD04116369
• Inchi： 1S/C7H6Cl2O2S/c8-7-4-2-1-3-6(7)5-12(9,10)11/h1-4H,5H2
• InChI Key： CHPZYFXSICSCNY-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=CC=1Cl)(=O)=O

Computed Properties

• Exact Mass: 223.94700
• Monoisotopic Mass: 223.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Melting Point: 59-63 °C
• PSA: 42.52000
• LogP: 3.48940

(2-Chlorophenyl)methanesulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26; S36/37/39; S39
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：IRRITANT
• Safety Term：26-36/37/39-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2-Chlorophenyl)methanesulfonyl chloride

Comprehensive Overview of (2-Chlorophenyl)methanesulfonyl chloride (CAS No. 77421-13-7)

(2-Chlorophenyl)methanesulfonyl chloride (CAS No. 77421-13-7) is a specialized organosulfur compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its sulfonyl chloride functional group, plays a pivotal role in organic transformations, particularly in the introduction of sulfonyl moieties. Its molecular structure, featuring a chlorophenyl group, enhances reactivity in nucleophilic substitution reactions, making it valuable for researchers and industrial applications.

The growing demand for high-purity sulfonylating agents has positioned (2-Chlorophenyl)methanesulfonyl chloride as a critical reagent in drug discovery and material science. Recent trends highlight its use in bioconjugation techniques, where its ability to form stable bonds with amines and alcohols is exploited. Additionally, the compound's relevance in peptide modification and polymer chemistry aligns with current interests in targeted drug delivery systems and smart materials.

From a synthetic chemistry perspective, CAS No. 77421-13-7 offers advantages such as high selectivity and mild reaction conditions. Its applications extend to catalysis and ligand design, where the chlorophenyl moiety acts as a steric or electronic modulator. Researchers frequently search for alternative sulfonylation methods or green chemistry approaches involving this compound, reflecting the industry's shift toward sustainable synthesis.

Analytical characterization of (2-Chlorophenyl)methanesulfonyl chloride typically involves NMR spectroscopy and mass spectrometry to confirm purity and structural integrity. Storage recommendations emphasize anhydrous conditions due to its sensitivity to hydrolysis. These protocols are critical for maintaining its efficacy in multi-step syntheses, a topic frequently queried in academic forums.

In the context of industrial scalability, CAS No. 77421-13-7 is often discussed alongside cost-effective production strategies. Innovations in continuous flow chemistry have enabled safer handling and improved yields, addressing common challenges in large-scale sulfonylation. Such advancements resonate with the pharmaceutical industry's focus on process optimization.

Environmental and regulatory considerations for (2-Chlorophenyl)methanesulfonyl chloride emphasize waste minimization and worker safety. While not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) is recommended during handling. These precautions align with global laboratory safety standards, a recurring theme in chemical procurement discussions.

Future prospects for 77421-13-7 include explorations in bioorthogonal chemistry and click chemistry, where its sulfonyl chloride group could enable novel biomolecular labeling techniques. As AI-driven molecular design gains traction, this compound's role in virtual screening libraries is also being investigated, merging traditional synthesis with computational chemistry trends.